Cas no 145069-53-0 (4-ethynyl-2-fluoro-1-methylbenzene)

145069-53-0 structure
Product name:4-ethynyl-2-fluoro-1-methylbenzene
4-ethynyl-2-fluoro-1-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,4-ethynyl-2-fluoro-1-methyl-
- 4-ethynyl-2-fluoro-1-methylbenzene
- 2-fluoro-4-ethynyltoluene
- 3-Fluoro-4-methylphenylacetylene
- 4-ethynyl-2-fluoro-1-methyl-benzene
- Benzene,4-ethynyl-2-fluoro-1-methyl
- Benzene, 4-ethynyl-2-fluoro-1-methyl- (9CI)
- AKOS010651473
- SY312597
- A18209
- Benzene, 4-ethynyl-2-fluoro-1-methyl-
- 145069-53-0
- MFCD08703466
- A1-12693
- 4-Ethynyl-2-fluorotoluene
- EN300-1254853
- JZWXECJEVNUTPL-UHFFFAOYSA-N
- DTXSID90622513
- SCHEMBL7857630
- DB-263057
-
- MDL: MFCD08703466
- Inchi: InChI=1S/C9H7F/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,2H3
- InChI Key: JZWXECJEVNUTPL-UHFFFAOYSA-N
- SMILES: C#CC1=CC(=C(C)C=C1)F
Computed Properties
- Exact Mass: 134.05300
- Monoisotopic Mass: 134.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.04
- Boiling Point: 168.4°C at 760 mmHg
- Flash Point: 46.9°C
- Refractive Index: 1.511
- PSA: 0.00000
- LogP: 2.11540
4-ethynyl-2-fluoro-1-methylbenzene Security Information
4-ethynyl-2-fluoro-1-methylbenzene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-ethynyl-2-fluoro-1-methylbenzene PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR001L7O-5g |
Benzene, 4-ethynyl-2-fluoro-1-methyl- |
145069-53-0 | 95% | 5g |
$3955.00 | 2025-02-13 | |
1PlusChem | 1P001KZC-5g |
Benzene, 4-ethynyl-2-fluoro-1-methyl- |
145069-53-0 | 95% | 5g |
$3595.00 | 2024-06-20 | |
Enamine | EN300-1254853-0.1g |
4-ethynyl-2-fluoro-1-methylbenzene |
145069-53-0 | 95% | 0.1g |
$342.0 | 2023-06-08 | |
Enamine | EN300-1254853-0.5g |
4-ethynyl-2-fluoro-1-methylbenzene |
145069-53-0 | 95% | 0.5g |
$768.0 | 2023-06-08 | |
Enamine | EN300-1254853-5.0g |
4-ethynyl-2-fluoro-1-methylbenzene |
145069-53-0 | 95% | 5g |
$2858.0 | 2023-06-08 | |
Enamine | EN300-1254853-5000mg |
4-ethynyl-2-fluoro-1-methylbenzene |
145069-53-0 | 95.0% | 5000mg |
$2858.0 | 2023-10-02 | |
Aaron | AR001L7O-250mg |
Benzene, 4-ethynyl-2-fluoro-1-methyl- |
145069-53-0 | 95% | 250mg |
$695.00 | 2025-02-13 | |
1PlusChem | 1P001KZC-10g |
Benzene, 4-ethynyl-2-fluoro-1-methyl- |
145069-53-0 | 95% | 10g |
$5298.00 | 2024-06-20 | |
Enamine | EN300-1254853-10000mg |
4-ethynyl-2-fluoro-1-methylbenzene |
145069-53-0 | 95.0% | 10000mg |
$4236.0 | 2023-10-02 | |
1PlusChem | 1P001KZC-500mg |
Benzene, 4-ethynyl-2-fluoro-1-methyl- |
145069-53-0 | 95% | 500mg |
$1012.00 | 2024-06-20 |
4-ethynyl-2-fluoro-1-methylbenzene Related Literature
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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